Cas no 70262-78-1 (Benzenamine, 4-ethoxy-N-[(4-propoxyphenyl)methylene]-)

• Product Name: Benzenamine, 4-ethoxy-N-[(4-propoxyphenyl)methylene]-
• CAS No: 70262-78-1
• MF: C₁₈H₂₁NO₂
• MW: 283.36484503746
• CID: 547516
• PubChem ID: 71404993
• Update Time: 2025-04-19

Benzenamine, 4-ethoxy-N-[(4-propoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-ethoxy-N-[(4-propoxyphenyl)methylene]-
• N-(4-ethoxyphenyl)-1-(4-propoxyphenyl)methanimine
• DTXSID90825800
• 70262-78-1
• 4-ethoxy-N-[(4-propoxyphenyl) methylene]benzenamine
• (E)-N-(4-Ethoxyphenyl)-1-(4-propoxyphenyl)methanimine

• Inchi： 1S/C18H21NO2/c1-3-13-21-18-9-5-15(6-10-18)14-19-16-7-11-17(12-8-16)20-4-2/h5-12,14H,3-4,13H2,1-2H3/b19-14+
• InChI Key： TUNHSOHEISPNGV-XMHGGMMESA-N
• SMILES： O(C1C=CC(/C=N/C2C=CC(=CC=2)OCC)=CC=1)CCC

Computed Properties

• Exact Mass: 283.15733
• Monoisotopic Mass: 283.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 30.8Ų

Experimental Properties

• PSA: 30.82